Cas no 1343778-82-4 (4,4-Dimethyl-2-(trifluoroacetyl)cyclohexan-1-one)

• Product Name: 4,4-Dimethyl-2-(trifluoroacetyl)cyclohexan-1-one
• CAS No: 1343778-82-4
• MF: C₁₀H₁₃F₃O₂
• MW: 222.204233884811
• CID: 5743956
• PubChem ID: 64416617
• Update Time: 2023-11-11

4,4-Dimethyl-2-(trifluoroacetyl)cyclohexan-1-one Chemical and Physical Properties

Names and Identifiers

• 4,4-DIMETHYL-2-(TRIFLUOROACETYL)CYCLOHEXAN-1-ONE
• 1343778-82-4
• AKOS013739521
• EN300-1126468
• Cyclohexanone, 4,4-dimethyl-2-(2,2,2-trifluoroacetyl)-
• 4,4-Dimethyl-2-(trifluoroacetyl)cyclohexan-1-one

• Inchi： 1S/C10H13F3O2/c1-9(2)4-3-7(14)6(5-9)8(15)10(11,12)13/h6H,3-5H2,1-2H3
• InChI Key： WBXKITODTHHZHO-UHFFFAOYSA-N
• SMILES： FC(C(C1C(CCC(C)(C)C1)=O)=O)(F)F

Computed Properties

• Exact Mass: 222.08676414g/mol
• Monoisotopic Mass: 222.08676414g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 292
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 34.1Ų

Experimental Properties

• Density: 1.175±0.06 g/cm3(Predicted)
• Boiling Point: 235.6±40.0 °C(Predicted)
• pka: 7.87±0.40(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Monocyclic monoterpenoids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Monoterpenoids Monocyclic monoterpenoids